Lithium hydrogen sebacate

• CAS No.: 94042-76-9
• Molecular Formula: C10H17LiO4
• Molecular Weight: 208.2 g/mol
• IUPAC Name: lithium;10-hydroxy-10-oxodecanoate
• InChI: InChI=1S/C10H18O4.Li/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;/h1-8H2,(H,11,12)(H,13,14);/q;+1/p-1
• InChI Key: GYZOCMZOBAZZSX-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C(CCCCC(=O)[O-])CCCC(=O)O

Description

Lithium hydrogen sebacate (CAS: 94042-76-9) is a mono-lithium salt of sebacic acid (HOOC-(CH₂)₈-COOH), with the formula C₁₀H₁₇LiO₄ and a molecular weight of 208.14 g/mol . It is structurally intermediate between sebacic acid (fully protonated) and dilithium sebacate (fully deprotonated). This compound is primarily utilized in the formulation of high-performance lubricants, where it contributes to thermal stability and shear resistance .

Preparation Methods

Synthetic Routes and Reaction Conditions

Lithium hydrogen sebacate can be synthesized through the reaction of sebacic acid with lithium hydroxide. The reaction typically occurs in an aqueous medium, where sebacic acid (C10H18O4) reacts with lithium hydroxide (LiOH) to form this compound and water. The reaction conditions usually involve moderate temperatures and controlled pH levels to ensure complete reaction and high yield.

Industrial Production Methods

In industrial settings, the production of this compound involves the use of high-purity sebacic acid and lithium hydroxide. The reaction is carried out in large reactors with precise control over temperature, pressure, and pH. The product is then purified through crystallization or other separation techniques to obtain high-purity this compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

Lithium hydrogen sebacate undergoes several types of chemical reactions, including:

Oxidation: It can be oxidized to form lithium sebacate.

Reduction: It can be reduced under specific conditions to form sebacic acid and lithium hydroxide.

Substitution: It can participate in substitution reactions where the lithium ion is replaced by other cations.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) can be used.

Substitution: Various metal salts can be used to replace the lithium ion.

Major Products

Oxidation: Lithium sebacate.

Reduction: Sebacic acid and lithium hydroxide.

Substitution: Corresponding metal sebacates.

Scientific Research Applications

Lithium hydrogen sebacate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: It is studied for its potential use in biological systems, including as a component in drug delivery systems.

Medicine: Research is ongoing into its potential therapeutic applications, particularly in the treatment of certain metabolic disorders.

Industry: It is used in the production of high-performance lubricants and greases due to its thermal stability and lubricating properties.

Mechanism of Action

The mechanism of action of lithium hydrogen sebacate involves its interaction with various molecular targets and pathways. In biological systems, it can interact with enzymes and proteins, affecting their activity and function. The lithium ion can modulate signaling pathways, including those involving glycogen synthase kinase-3 (GSK-3) and inositol monophosphatase (IMPA), which are important in cellular processes such as metabolism and signal transduction.

Comparison with Similar Compounds

Dilithium Sebacate

• Formula : C₁₀H₁₆Li₂O₄
• CAS : 19370-86-6
• Molecular Weight : 214.12 g/mol .
• Properties : Fully deprotonated, with two lithium ions replacing both carboxylic hydrogens. This enhances its thermal stability compared to lithium hydrogen sebacate.
• Applications : Acts as a thickener in lithium complex greases , often combined with 12-hydroxystearate or borate salts for synergistic performance .

Lithium 12-Hydroxyoctadecanoate Sebacate Complex

• CAS : 68815-49-6
• Composition : A multi-component complex combining lithium sebacate, lithium 12-hydroxystearate, and other dibasic acids .
• Applications: Used in high-purity lubricant thickeners prepared via ethanol-mediated two-step processes. This complex exhibits superior mechanical stability and oxidation resistance compared to single-component salts .

Other Sebacate Derivatives

• Dioctyl Sebacate (DOS) : An ester derivative (CAS: 109-43-3) used as a plasticizer and in atmospheric studies due to its low volatility .

Key Research Findings

Performance in Lubricants

• This compound’s partial protonation allows it to act as a reactive intermediate in grease formulations, facilitating the formation of multi-component complexes (e.g., with 12-hydroxystearate) .
• Dilithium sebacate-based greases show higher dropping points (~260°C) compared to this compound (~200°C), but the latter offers better solubility in base oils during synthesis .

Data Tables

Table 1: Structural and Functional Comparison

Compound	Formula	CAS	Molecular Weight (g/mol)	Key Application
This compound	C₁₀H₁₇LiO₄	94042-76-9	208.14	Lubricant additive
Dilithium sebacate	C₁₀H₁₆Li₂O₄	19370-86-6	214.12	Grease thickener
Lithium 12-hydroxystearate sebacate complex	-	68815-49-6	-	High-performance greases
Dioctyl sebacate	C₂₆H₅₀O₄	109-43-3	426.68	Plasticizer, atmospheric studies

Table 2: Thermal and Mechanical Properties

Compound	Dropping Point (°C)	Solubility in Base Oils	Oxidative Stability
This compound	~200	High	Moderate
Dilithium sebacate	~260	Low	High
Lithium 12-hydroxystearate complex	~300	Moderate	Very High